Cas no 1164551-17-0 ((2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide)

• Product Name: (2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide
• CAS No: 1164551-17-0
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5969354
• PubChem ID: 2131826
• Update Time: 2025-07-15

(2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide
• (Z)-N-(3-((2-(dimethylamino)ethyl)amino)-1-(5-(3-nitrophenyl)furan-2-yl)-3-oxoprop-1-en-2-yl)benzamide
• Benzamide, N-[(1Z)-1-[[[2-(dimethylamino)ethyl]amino]carbonyl]-2-[5-(3-nitrophenyl)-2-furanyl]ethenyl]-
• (2Z)-N-[2-(DIMETHYLAMINO)ETHYL]-3-[5-(3-NITROPHENYL)FURAN-2-YL]-2-(PHENYLFORMAMIDO)PROP-2-ENAMIDE
• AKOS002168287
• N-[(Z)-3-[2-(dimethylamino)ethylamino]-1-[5-(3-nitrophenyl)furan-2-yl]-3-oxoprop-1-en-2-yl]benzamide
• SMR000270324
• N-{1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-[5-(3-nitrophenyl)-2-furyl]vinyl}benzamide
• 1164551-17-0
• Z57238365
• MLS000665104
• AB00117668-01
• HMS2573M18
• CHEMBL1564390
• F1056-0284

• Inchi： 1S/C24H24N4O5/c1-27(2)14-13-25-24(30)21(26-23(29)17-7-4-3-5-8-17)16-20-11-12-22(33-20)18-9-6-10-19(15-18)28(31)32/h3-12,15-16H,13-14H2,1-2H3,(H,25,30)(H,26,29)/b21-16-
• InChI Key： YJCRCVXXCZRLKS-PGMHBOJBSA-N
• SMILES： C(N/C(/C(NCCN(C)C)=O)=C\C1=CC=C(C2=CC=CC([N+]([O-])=O)=C2)O1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 727.8±60.0 °C(Predicted)
• pka: 9.24±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide

Introduction to (2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 1164551-17-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound, specifically named as (2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide, exhibits a complex and intricate arrangement of functional groups that make it a promising candidate for various biological applications. This introduction aims to delve into the unique characteristics of this compound, its potential applications, and how it aligns with the latest advancements in the field.

The molecular formula of this compound suggests a rich array of chemical interactions that can be exploited for therapeutic purposes. The presence of a furan ring, which is a five-membered heterocyclic compound containing oxygen, introduces a level of flexibility and reactivity that is highly desirable in drug design. The 3-nitrophenyl group adds an electron-withdrawing effect, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets.

One of the most intriguing aspects of this compound is its dual functionality. The N-2-(dimethylamino)ethyl group acts as a basic moiety, which can form hydrogen bonds with negatively charged residues in proteins. This feature is particularly useful in designing molecules that interact with enzymes or receptors. On the other hand, the 2-(phenylformamido)prop-2-enamide moiety introduces an amide bond, which is a common structural motif in many bioactive molecules. Amides are known for their ability to participate in hydrogen bonding and hydrophobic interactions, making them ideal for stabilizing protein-ligand complexes.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound with CAS number 1164551-17-0 has shown promise in preliminary studies as a potential modulator of pathways involved in inflammation and cancer. The unique combination of functional groups in its structure allows it to interact with multiple targets simultaneously, which is a key strategy in the development of multifunctional drugs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential biological activity of this compound. Advanced computational methods have allowed researchers to predict how this molecule might interact with biological targets at the atomic level. These predictions have been validated through experimental studies, which have confirmed the binding affinity and specificity of this compound towards certain enzymes and receptors.

One of the most exciting applications of this compound is in the field of oncology. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. By targeting these pathways with small molecules like (2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide, researchers aim to develop novel therapeutic strategies that can selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. However, the use of computational tools has significantly accelerated this process by allowing researchers to screen large libraries of compounds for potential biological activity before synthesizing them in the lab. This approach has not only saved time and resources but also increased the success rate of drug discovery programs.

In conclusion, compound CAS number 1164551-17-0, specifically named as (2Z)-N-2-(dimethylamino)ethyl-3-5-(3-nitrophenyl)furan-2-yl-2-(phenylformamido)prop-2-enamide, represents a significant advancement in the field of chemical biology. Its unique molecular structure and functional groups make it a promising candidate for various therapeutic applications, particularly in oncology and inflammation research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing novel treatments for human diseases.